Cas no 1269152-02-4 (4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride)
4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride
- 4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride
-
- Inchi: 1S/C13H19N3O.ClH/c14-13(15)11-3-1-10(2-4-11)9-16-7-5-12(17)6-8-16;/h1-4,12,17H,5-9H2,(H3,14,15);1H
- InChI Key: AUUNJHKTCQFVBM-UHFFFAOYSA-N
- SMILES: C(N1CCC(O)CC1)C1C=CC(C(N)=N)=CC=1.Cl
4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H100533-10mg |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H100533-50mg |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H100533-100mg |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM476435-250mg |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 95%+ | 250mg |
$353 | 2022-09-03 | |
| Chemenu | CM476435-500mg |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 95%+ | 500mg |
$648 | 2022-09-03 | |
| Chemenu | CM476435-1g |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 95%+ | 1g |
$822 | 2022-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329926-50mg |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 95% | 50mg |
¥3732.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329926-100mg |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 95% | 100mg |
¥6008.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329926-250mg |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 95% | 250mg |
¥9242.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329926-500mg |
4-[(4-hydroxypiperidin-1-yl)methyl]benzene-1-carboximidamide dihydrochloride |
1269152-02-4 | 95% | 500mg |
¥12501.00 | 2024-08-09 |
4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride
4-(4-Hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide Dihydrochloride: A Comprehensive Overview
The compound with CAS No. 1269152-02-4, known as 4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising pharmacological profile. In this article, we delve into the latest research findings, structural characteristics, and potential applications of this compound.
Structural Insights and Synthesis
The molecular structure of 4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride is characterized by a benzene ring substituted with a carboximidamide group at position 1 and a 4-hydroxypiperidinylmethyl group at position 4. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable substrate for further chemical modifications. Recent studies have explored novel synthetic routes to enhance the efficiency of its production, leveraging advanced catalytic systems and green chemistry principles.
Pharmacological Properties and Applications
Emerging research highlights the potential of 4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride in the field of pharmacology. Preclinical studies suggest that this compound exhibits potent bioactivity, particularly in modulating key cellular pathways associated with neurodegenerative diseases. Its ability to interact with specific receptors has been extensively investigated, revealing promising results in animal models of Alzheimer's disease and Parkinson's disease.
Moreover, the compound has shown potential in anticancer therapies due to its ability to inhibit tumor growth and induce apoptosis in various cancer cell lines. Recent advancements in drug delivery systems have further enhanced its therapeutic efficacy, paving the way for clinical trials in the near future.
Environmental Impact and Safety Considerations
As with any chemical entity, understanding the environmental impact of 4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride is crucial. Recent studies have assessed its biodegradability and toxicity profiles, revealing that it poses minimal risk to aquatic ecosystems under standard usage conditions. However, further research is required to fully characterize its long-term environmental effects.
From a safety perspective, handling this compound requires adherence to standard laboratory protocols to minimize exposure risks. Its hydrochloride salt form ensures stability during storage and transportation, making it suitable for large-scale industrial applications.
Future Prospects and Research Directions
The future of 4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride lies in its continued exploration across diverse fields. Researchers are actively investigating its potential as a lead compound for drug discovery programs targeting chronic diseases such as diabetes and cardiovascular disorders. Additionally, its application in advanced materials science is being explored, particularly in the development of novel polymers and nanomaterials.
In conclusion, 4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride represents a versatile chemical entity with vast untapped potential. As research progresses, it is anticipated that this compound will play a pivotal role in advancing both therapeutic interventions and industrial innovations.
1269152-02-4 (4-(4-hydroxypiperidin-1-yl)methylbenzene-1-carboximidamide dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)